Cas no 2229478-81-1 (2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 2229478-81-1
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5910125
• PubChem ID: 165752999
• Update Time: 2025-10-28

2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine
• 2229478-81-1
• EN300-1958966

• Inchi： 1S/C11H13F2N/c12-11(13,7-14)10-5-3-9(4-6-10)8-1-2-8/h3-6,8H,1-2,7,14H2
• InChI Key： XGXMTARRQGQECA-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=CC=1)C1CC1)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine

Comprehensive Guide to 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229478-81-1): Properties, Applications, and Market Insights

The compound 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229478-81-1) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. This difluoroethylamine derivative features a unique structural motif, combining a cyclopropylphenyl group with a difluoroethylamine moiety, making it a valuable intermediate in drug discovery and material science. Its molecular formula is C₁₁H₁₃F₂N, and it exhibits a molecular weight of 197.23 g/mol. Researchers are particularly intrigued by its potential applications in the development of novel bioactive compounds, given its ability to modulate pharmacokinetic properties.

One of the most frequently asked questions about 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine is its role in medicinal chemistry. The presence of the cyclopropylphenyl group enhances lipophilicity, which can improve membrane permeability—a critical factor in drug design. Meanwhile, the difluoroethylamine segment introduces metabolic stability, reducing susceptibility to enzymatic degradation. These attributes make this compound a promising candidate for the synthesis of central nervous system (CNS) targeting drugs, a hot topic in current pharmaceutical research. Additionally, its potential use in crop protection chemicals aligns with the growing demand for sustainable agrochemical solutions.

From a synthetic chemistry perspective, 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine is often prepared via multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and reductive amination. The compound’s high purity and structural versatility have made it a sought-after building block in fragment-based drug discovery (FBDD) programs. Recent studies highlight its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing key challenges in oncology and neurology.

The market for 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine is expanding, driven by increasing R&D investments in precision medicine and green chemistry. Analysts project steady growth for fluorinated organic intermediates, as they play a pivotal role in developing next-generation therapeutics. Furthermore, regulatory trends favoring environmentally benign compounds have spurred innovation in synthetic methodologies, reducing the ecological footprint of producing such specialized chemicals.

For researchers and industry professionals, sourcing high-quality 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229478-81-1) is critical. Reputable suppliers emphasize batch-to-batch consistency and provide detailed analytical certificates (e.g., HPLC, NMR) to ensure compliance with stringent pharmaceutical standards. Storage recommendations typically include protection from light and moisture, under inert conditions, to maintain stability.

In summary, 2-(4-cyclopropylphenyl)-2,2-difluoroethan-1-amine represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and materials engineering underscores the interdisciplinary nature of contemporary research. As the scientific community continues to explore structure-activity relationships (SAR) and green synthesis pathways, this compound is poised to remain at the forefront of cutting-edge applications.